Cas no 1855906-77-2 (1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-)

• Product Name: 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-
• CAS No: 1855906-77-2
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 5162583
• Update Time: 2025-07-25

1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-
• 2-(3-ethoxy-4-nitro-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C9H13N3O5/c1-3-6(9(13)14)11-5-7(12(15)16)8(10-11)17-4-2/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： LFTDSSZROBCEDQ-UHFFFAOYSA-N
• SMILES： C(N1N=C(OCC)C(N(=O)=O)=C1)(CC)C(=O)O

Additional information on 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-

Introduction to 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro- (CAS No. 1855906-77-2)

1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro- (CAS No. 1855906-77-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its nitro and ethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The nitro group at the 4-position and the ethoxy group at the 3-position of the pyrazole ring introduce specific electronic and steric effects that influence the molecule's reactivity and interactions with biological targets. These functional groups are strategically positioned to modulate the compound's pharmacokinetic profile, enhancing its suitability for further exploration in medicinal chemistry. The acetic acid moiety at the 1-position further extends the molecular framework, providing a site for additional derivatization and functionalization, which is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The 3-ethoxy-α-ethyl-4-nitro-pyrazole structure has been extensively studied due to its promising biological activity against various diseases. Notably, this compound has shown potential in inhibiting certain enzymes and receptors that are implicated in inflammatory responses, infectious diseases, and cancer. The nitro group, in particular, has been highlighted for its ability to enhance binding affinity to target proteins, while the ethoxy group contributes to stabilizing the molecular conformation.

One of the most compelling aspects of 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-* is its versatility as a building block for more complex drug candidates. Researchers have leveraged its scaffold to design molecules with improved pharmacological profiles. For instance, modifications at the 5-position of the pyrazole ring have led to compounds with enhanced anti-inflammatory properties. Similarly, alterations at the 2-position have resulted in derivatives with potent antiviral activities. These findings underscore the importance of 3-ethoxy-α-ethyl-4-nitro-pyrazole as a key intermediate in synthetic chemistry.

The synthesis of 1H-Pyrazole-1-acetic acid, 3-ethoxy-α-ethyl-4-nitro-* involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions, which must be carefully monitored to avoid over-nitration or decomposition. The subsequent ethylation and acetylation steps further refine the molecular structure while maintaining functional group integrity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high efficiency.

The pharmacological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. For example, it has been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory processes. Additionally, preliminary cell-based assays suggest that 1H-Pyrazole-1-acetic acid, 3-ethoxy-* may exhibit antiproliferative effects against certain cancer cell lines by interfering with critical cellular processes such as DNA replication and apoptosis.

Recent advancements in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling studies have been instrumental in predicting binding interactions between 3-(Ethoxy)-α-(Ethyl)-4-Nitropyrazole derivatives and their target proteins. These simulations provide valuable insights into how structural modifications can optimize binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more targeted experiments, reducing trial-and-error approaches and streamlining drug development pipelines.

The potential therapeutic applications of CAS No. 1855906* extend beyond inflammation and cancer. Emerging research indicates that this compound may also have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating ion channel activity. The presence of both electrophilic (nitro) and nucleophilic (hydroxyl) sites allows for diverse interactions with biological macromolecules, making it a versatile candidate for further exploration.

In conclusion,1H-Pyrazole* represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features enable targeted modifications to enhance biological activity while maintaining favorable pharmacokinetic properties. As research continues to uncover new therapeutic applications for pyrazole derivatives,CAS No.* is poised to play a crucial role in shaping future treatments for various diseases.